Cas no 2228717-01-7 (2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine
• CAS No: 2228717-01-7
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 6126418
• PubChem ID: 165979529
• Update Time: 2025-05-18

2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine
• EN300-1958147
• 2228717-01-7

• Inchi： 1S/C9H9BrF3N/c10-6-1-5(2-7(11)3-6)8(4-14)9(12)13/h1-3,8-9H,4,14H2
• InChI Key： NLCLLTOOVCYDNE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C(F)F)CN)F

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2228717-01-7)

2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228717-01-7, features a benzene ring substituted with bromine and fluorine atoms, coupled with an amine-functionalized difluoropropane side chain. Such a molecular architecture makes it a promising candidate for further exploration in drug discovery and development.

The presence of both bromine and fluorine substituents in the aromatic ring imparts distinct electronic and steric properties to the molecule. Bromine, being an electronegative halogen, can participate in various chemical reactions such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. On the other hand, fluorine atoms introduce additional electron-withdrawing effects and can influence the metabolic stability of drug candidates. These features make 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine a versatile building block for medicinal chemists.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the benefits of halogenated aromatic compounds. The combination of bromine and fluorine in 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine not only enhances its reactivity but also improves its pharmacokinetic properties. For instance, fluorinated compounds are often associated with increased lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability.

One of the most exciting applications of this compound is in the field of kinase inhibition. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The structural features of 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine make it an ideal candidate for designing kinase inhibitors. Specifically, the brominated aromatic ring can interact with the ATP-binding pocket of kinases through hydrophobic interactions and π-stacking effects, while the amine group can form hydrogen bonds with key residues in the enzyme's active site.

Recent studies have demonstrated that halogenated aromatic compounds exhibit potent inhibitory activity against several kinases. For example, 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine has shown promising results in inhibiting mutant forms of the epidermal growth factor receptor (EGFR), which is frequently overexpressed in non-small cell lung cancer. The ability to target specific kinase mutations without affecting wild-type kinases is a significant advantage for developing targeted therapies.

The difluoropropane side chain in 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine also contributes to its pharmacological profile. Difluoroalkyl groups are known to enhance binding affinity and metabolic stability by increasing lipophilicity while minimizing polarity. This makes the compound more likely to reach its target site efficiently and remain bound for a sufficient duration to exert its therapeutic effect.

Another area where this compound shows potential is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, making kinases key targets for antiviral drug design. The structural motif of 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine could be modified to develop inhibitors that disrupt viral replication cycles by targeting essential viral kinases.

The synthesis of 2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination and fluorination of the aromatic ring followed by nucleophilic substitution to introduce the amine group at the terminal position of the difluoropropane chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization.

In conclusion,2-(3-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2228717-01-7) represents a promising scaffold for developing novel therapeutic agents with applications ranging from oncology to antiviral treatments. Its unique structural features make it an attractive candidate for further medicinal chemistry investigations aimed at improving drug efficacy and patient outcomes.